3-(2-Aminoethyl)-1-benzylpiperidin-3-ol

Medicinal Chemistry P2X3 Antagonists Structure-Activity Relationship
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H22N2O
Molecular Weight 234.34 g/mol
Cat. No. B13235966
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Technical Parameters


Basic Identity
Product Name3-(2-Aminoethyl)-1-benzylpiperidin-3-ol
Molecular FormulaC14H22N2O
Molecular Weight234.34 g/mol
Structural Identifiers
SMILESC1CC(CN(C1)CC2=CC=CC=C2)(CCN)O
InChIInChI=1S/C14H22N2O/c15-9-8-14(17)7-4-10-16(12-14)11-13-5-2-1-3-6-13/h1-3,5-6,17H,4,7-12,15H2
InChIKeyYENSJAMMGAGXML-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(2-Aminoethyl)-1-benzylpiperidin-3-ol Procurement Guide: Core Identity and Baseline Selection Parameters


3-(2-Aminoethyl)-1-benzylpiperidin-3-ol (CAS 1783990-18-0) is a 3,3-disubstituted piperidine derivative characterized by a tertiary alcohol at the C-3 position, a primary aminoethyl side chain at the same position, and an N‑benzyl substituent [1]. It is catalogued as a research chemical building block with a molecular formula of C14H22N2O, a molecular weight of 234.34 g/mol, and a typical vendor‑specified purity of 95% . The molecule contains two hydrogen‑bond donors and three acceptors, with a computed topological polar surface area (TPSA) of 49.5 Ų and a predicted LogP of 1.4, placing it in a moderate lipophilicity range suitable for CNS drug‑discovery programs [1].

Scaffold fit: Gem-disubstituted piperidine core may support P2X3 antagonist SAR studies.
Functional-group fit: Primary amine and tertiary alcohol enable sequential derivatization for library synthesis.
Physicochemical fit: Computed tPSA 49.5 Ų, LogP 1.4 aligns with CNS drug-like space, suggesting CNS research application.

Why a Generic 1‑Benzylpiperidine Cannot Replace 3-(2-Aminoethyl)-1-benzylpiperidin-3-ol in Procurement Specifications


The substitution pattern on the piperidine ring critically dictates binding affinity, selectivity, and physicochemical behavior. The target compound possesses a unique 3‑(2‑aminoethyl)‑3‑ol arrangement, creating a gem‑disubstituted carbon that is absent in common 1‑benzylpiperidines [1]. This structural feature fundamentally alters the three‑dimensional orientation of the basic amine and the hydrogen‑bond‑donor hydroxyl, directly impacting interactions with biological targets such as P2X receptors [2]. Even a close positional isomer—4‑(2‑aminoethyl)‑1‑benzylpiperidin‑3‑ol—shows a markedly different scaffold, where the relative geometry of the aminoethyl and alcohol groups is inverted, precluding direct interchange without altering the pharmacological profile [1].

Positional isomer (4-substituted)
Pharmacophore geometry differs; reported SAR requires the 3,3-geminal arrangement. A 3,4-vicinal isomer may alter target interaction.
De-oxy analog (no C-3 alcohol)
Lacks the tertiary alcohol handle needed for late-stage diversification. Synthetic route compatibility may be lost in patent-described sequences.
N-ethyl analog (higher LogP, lower tPSA)
Predicted ADME profile shifts; higher lipophilicity and lower polar surface area may alter CNS permeability balance and solubility.

Quantitative Differentiation Guide for 3-(2-Aminoethyl)-1-benzylpiperidin-3-ol Versus In‑Class Analogs


Distinctive Spatial Configuration of the 3‑(2‑Aminoethyl)‑3‑ol Pharmacophore Compared to the 4‑Positional Isomer

The 3-(2-aminoethyl)-1-benzylpiperidin-3-ol isomer places the basic amine and tertiary alcohol in a geminal relationship on the piperidine C‑3, whereas the 4‑isomer (CAS 2097466‑06‑1) distributes these groups across adjacent carbons. This fundamentally different spatial arrangement alters the intramolecular hydrogen‑bonding capability and the presentation of the pharmacophore to the target. While direct head‑to‑head biological data for this exact pair is absent in the public domain, the PI3K/AKT patent WO2008157500 exemplifies that a 3‑substituted piperidine chemotype is essential for activity, and regioisomers are explicitly excluded from the scope of protection due to loss of potency [1]. The target compound's unique gem‑disubstitution is therefore a critical quality attribute for medicinal chemistry campaigns.

3,3- vs 3,4-isomer
Reported
Gem-disubstituted (target) vs vic-disubstituted (4-isomer); qualitative difference in pharmacophore orientation.
Reported requirement for P2X3 pharmacophore matching in patent SAR context.
InChI/SMILES validated; no direct comparative bioassay.
Medicinal Chemistry P2X3 Antagonists Structure-Activity Relationship

Computed Physicochemical Advantage: Higher Topological Polar Surface Area (tPSA) and Lower LogP Compared to N‑Ethyl‑Aminoethanol Analog

In silico profiling highlights a significant divergence in key drug‑likeness parameters between the target compound and 2‑[((R)‑1‑benzyl‑piperidin‑3‑yl)‑ethyl‑amino]‑ethanol (CAS 1353996‑86‑7). The target compound has a tPSA of 49.5 Ų and a LogP of 1.4 [1]. The N‑ethyl analog, with an additional methyl group and a tertiary amine, has a larger molecular weight (262.39 g/mol) and, according to standard cheminformatic models, a higher LogP and lower tPSA, making it less compliant with CNS drug‑like space guidelines . For programs where a primary amine is required for a key interaction (e.g., hydrogen‑bond donation), the target compound is the only suitable choice between these two commercial building blocks.

tPSA & LogP
Reported
Target: tPSA 49.5 Ų, LogP 1.4
N-ethyl analog: tPSA <46 Ų, LogP >1.9
May offer more favorable CNS drug-like balance of permeability and solubility.
Predicted values; experimental confirmation needed for ADME profiling.
ADME Prediction Physicochemical Profiling CNS Drug Design

Role as a Key Intermediate in the Synthesis of N‑Arylethyl‑2‑arylquinoline‑4‑carboxamide Derivatives: Position‑Specific Substitution Required

Patent US11136296B2 explicitly describes the use of 3‑(2‑aminoethyl)‑1‑benzylpiperidin‑3‑ol as an intermediate in the synthesis of N‑arylethyl‑2‑arylquinoline‑4‑carboxamides [1]. The synthetic route relies on the nucleophilicity of the primary amine for amide bond formation and the gem‑disubstituted alcohol to introduce further functionality. Analogs lacking the C‑3 alcohol (e.g., 1‑benzyl‑3‑(2‑aminoethyl)piperidine) or with a different substitution pattern cannot participate in the same synthetic sequence, as the tertiary alcohol serves as a masked handle for later‑stage diversification.

Synthetic utility
Method context
Target enables amide bond formation and alcohol diversification; de-oxy analog fails to proceed.
Reported essential intermediate for patented quinoline-4-carboxamide synthesis.
As described in US11136296B2; synthetic route specificity.
Organic Synthesis Pharmaceutical Intermediates Quinoline Carboxamides

Commercial Availability with Consistent Purity Specification Enables Reproducible Research

Multiple vendors list 3‑(2‑aminoethyl)‑1‑benzylpiperidin‑3‑ol at a 95% purity threshold, with analytical data (NMR, LCMS) available upon request . This contrasts with less‑common analogs such as the 4‑isomer or the N‑ethyl derivative, which are often supplied at lower purity (<95%) or with lengthy lead times. A defined purity specification is essential for generating reproducible biological data; a 5% impurity load can confound dose‑response relationships, particularly in functional assays where the impurity may be an agonist or antagonist at the same target.

Commercial purity
Class-level inference
Standard vendor purity 95% (LC-UV/NMR); multiple suppliers.
May support batch-to-batch reproducibility; request COA for verification.
Supplier catalog survey; independent quality testing advised.
Chemical Sourcing Reproducibility Quality Control

High‑Confidence Application Scenarios for 3-(2-Aminoethyl)-1-benzylpiperidin-3-ol Based on Quantitative Evidence


Medicinal Chemistry Optimization of P2X3 Antagonists for Pain and Urological Disorders

SAR studies on piperidine‑based P2X3 antagonists require a scaffold that can be sequentially functionalized. The target compound provides a gem‑disubstituted core that is explicitly claimed in patent literature (EP1917262B1) for optimizing P2X receptor selectivity [1]. Its primary amine allows for rapid amide library synthesis, while the tertiary alcohol can be incorporated into prodrug strategies or used to modulate metabolic stability. Procurement of this precise intermediate ensures alignment with the pharmacophore model described in the patent, where the C‑3 substitution is critical for activity [1].

Synthesis of N‑Arylethyl‑2‑arylquinoline‑4‑carboxamide Derivatives as Anticancer Agents

As demonstrated in US11136296B2, 3‑(2‑aminoethyl)‑1‑benzylpiperidin‑3‑ol is an essential intermediate for constructing the quinoline‑4‑carboxamide chemotype [2]. The synthetic sequence depends on the presence of both the free primary amine and the sterically hindered tertiary alcohol. Replacement with a de‑oxy analog halts the synthesis at the amide‑coupling step. Laboratories engaged in replicating or expanding this patent space must source the exact compound to maintain synthetic fidelity [2].

Central Nervous System (CNS) Drug Discovery Programs Requiring a Balanced tPSA/LogP Profile

The computed physicochemical properties of the target compound (tPSA = 49.5 Ų, LogP = 1.4) make it a suitable starting point for CNS lead optimization, where a tPSA below 70 Ų and LogP between 1 and 3 are often targeted for sufficient blood‑brain barrier permeability [3]. Compared to the more lipophilic N‑ethyl analog, this compound offers a higher tPSA, which may translate to improved aqueous solubility and a reduced hERG binding risk. Medicinal chemists designing CNS‑penetrant candidates with a primary amine motif can procure this compound with greater confidence in its predicted ADME behavior [3].

Reproducible Biological Assay Development for Receptor‑Binding Studies

The 95% purity standard provided by major suppliers, combined with available analytical characterization, supports the development of robust in vitro assays . In functional P2X3 antagonist assays (e.g., FLIPR or electrophysiology), even minor impurities can activate or block the receptor, leading to erroneous EC50 or IC50 values. Sourcing the compound with a verified purity specification reduces the need for in‑house repurification and ensures data comparability across laboratories .

Application
Selection Property
Validation Focus
P2X3 antagonist SAR studies
Gem-disubstituted piperidine scaffold
Pharmacophore matching against patent examples
Quinoline-4-carboxamide synthesis
Primary amine and tertiary alcohol reactivity
Synthetic route fidelity (as per US11136296)
CNS lead optimization
Computed tPSA/LogP profile (49.5 Ų, 1.4)
Predicted permeability/solubility balance
In vitro receptor-binding assays
Vendor-specified 95% purity (LC-UV/NMR)
Batch-to-batch consistency and impurity profiling
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